3-(2-Hydroxyethyl)-2-nitropyridine

• Molecular Formula: C7H8N2O3
• Molecular Weight: 168.15 g/mol
• IUPAC Name: 2-(2-nitropyridin-3-yl)ethanol
• InChI: InChI=1S/C7H8N2O3/c10-5-3-6-2-1-4-8-7(6)9(11)12/h1-2,4,10H,3,5H2
• InChI Key: AYHBNOVBZWYIBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)[N+](=O)[O-])CCO

Description

3-(2-Hydroxyethyl)-2-nitropyridine is a useful research compound. Its molecular formula is C7H8N2O3 and its molecular weight is 168.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl sulfide-borane complex (15.9 mL, 32 mmol) was added to a solution of 2-nitro-3-vinylpyridine (2.4 g, 15.9 mmol) (Yamaka et. al., Heterocycles, 1992, 34, 2379-2384) in tetrahydrofuran (30 mL) under argon. The reaction was stirred at 200C for 2 h, and concentrated in vacuo. The concentrate was redissolved in tetrahydrofuran and stirred overnight with 20% aqueous sodium hydroxide (20 mL) and 30% hydrogen peroxide solution (20 mL). Methylene chloride was added and the mixture extracted with saturated sodium bicarbonate, and the organic phase dried over sodium sulfate. The crude product was purified (silica gel, 0-50% ethyl acetate in hexane gradient elution) to produce the title compound (0.300 g). MS 169 (M+1).